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Compound of Interest

4,4'-Dihydroxy-2,6-
Compound Name: _ _
dimethoxydihydrochalcone

Cat. No.: B3028045

Notice of Limited Availability of In-Depth Technical Data

Extensive research has revealed a significant scarcity of detailed, publicly available scientific
literature on 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone. While its chemical identity and
presence in natural sources have been established, there is a notable absence of in-depth
studies detailing its biological activities with quantitative data, specific experimental protocols,
and elucidated signaling pathways.

Therefore, it is not currently possible to provide a comprehensive technical guide that fulfills all
the core requirements of the initial request for this specific molecule.

As a viable alternative, this guide can be developed for a closely related and well-researched
dihydrochalcone, such as 2',6'-Dihydroxy-4'-methoxydihydrochalcone, for which a wealth of
experimental data is available.

Introduction to 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone

4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is a flavonoid, a class of polyphenolic
secondary metabolites found in plants. Dihydrochalcones are characterized by an open C3
bridge connecting two aromatic rings, differing from their chalcone counterparts which possess
a double bond in this bridge. This compound has been identified in the resin of Daemonorops
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draco, commonly known as "Dragon's Blood"[1]. It is also referred to by its synonym,
Cochinchinenin A, and has been associated with the analgesic properties of Dragon's Blood, a
traditional medicine derived from Dracaena cochinchinensis[2][3][4]. This suggests potential
therapeutic applications, although detailed scientific validation is lacking. Some commercial
suppliers also indicate that it may possess COX-1 and COX-2 inhibitory activity[5].

Chemical and Physical Properties

A summary of the known chemical and physical properties of 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is presented in Table 1.

Table 1: Chemical and Physical Properties of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone

Property Value Reference

3-(4-hydroxy-2,6-
IUPAC Name dimethoxyphenyl)-1-(4- [1]
hydroxyphenyl)propan-1-one

Synonyms Cochinchinenin A [2][4]
CAS Number 151752-08-8 [1]
Molecular Formula C17H180s5 [1]
Molecular Weight 302.32 g/mol [1]
Botanical Source Daemonorops draco [1]

Biological Activities and Potential Therapeutic
Applications

The primary biological activity associated with 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone is its potential analgesic effect, as it is considered a key
component responsible for the pain-relieving properties of Dragon's Blood[2][4]. Additionally,
there are commercial claims of its ability to inhibit cyclooxygenase enzymes, COX-1 and COX-
2, which are key targets in anti-inflammatory therapies[5]. However, it is crucial to reiterate that
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these activities are not yet substantiated by detailed, peer-reviewed scientific studies with
quantitative data for this specific compound.

Synthesis and Characterization

Detailed, peer-reviewed protocols for the specific synthesis of 4,4'-Dihydroxy-2,6-
dimethoxydihydrochalcone are not readily available in the scientific literature. Generally,
dihydrochalcones can be synthesized through a Claisen-Schmidt condensation of an
appropriate acetophenone and benzaldehyde to form a chalcone, followed by catalytic
hydrogenation to reduce the double bond of the enone system.

Similarly, comprehensive spectral characterization data (*H-NMR, 3C-NMR, MS, IR) for the
purified compound from primary scientific literature is not available at this time.

Proposed Future Research

To fully elucidate the therapeutic potential of 4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone,
further research is warranted in the following areas:

« |solation and Structural Elucidation: Detailed protocols for the isolation of this compound
from its natural sources, along with comprehensive spectroscopic analysis to confirm its
structure.

« In Vitro Biological Assays: Quantitative assessment of its analgesic, anti-inflammatory
(including COX-1/COX-2 inhibition), antioxidant, and other relevant biological activities.

o Mechanism of Action Studies: Investigation of the molecular targets and signaling pathways
modulated by this compound to understand its mode of action.

« In Vivo Efficacy and Safety Studies: Evaluation of its therapeutic efficacy and safety profile in
preclinical animal models of pain, inflammation, and other relevant disease states.

o Synthetic Chemistry: Development and optimization of a synthetic route to produce the
compound in sufficient quantities for extensive research and potential development.

Conclusion
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4,4'-Dihydroxy-2,6-dimethoxydihydrochalcone is a naturally occurring dihydrochalcone with
potential analgesic and anti-inflammatory properties. However, the current body of scientific
literature is insufficient to provide an in-depth technical guide with the level of detail requested.
The information presented here is based on available database entries and commercial
information. Rigorous scientific investigation is required to validate its purported biological
activities and to fully understand its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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